10.1039/B818665K | SUPRAPhos ligands for the regioselective rhodium catalyzed hydroformylation of styrene forming the linear aldehyde†

SUPRAPhos ligands for the regioselective rhodium catalyzed hydroformylation of styrene forming the linear aldehyde†

Dalton Transactions Pub Date: 2009-01-23 DOI: 10.1039/B818665K

Abstract

We report SUPRAphos-based rhodium catalysts that are unusually regioselective in the hydroformylation of styrene at low temperatures (40 °C) producing mainly the linear aldehyde (72%). This ligand-specific phenomenon is observed for two rhodium catalysts with heterobidentate phosphine–phosphoramidite ligands. We propose that the high selectivity for the linear product is caused by enhanced β-hydride elimination, due to specific substrate–ligand interactions, most likely π–π interactions.

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Journal Name：Dalton Transactions

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